molecular formula C11H15BrFNO B13233888 2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol

2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol

Cat. No.: B13233888
M. Wt: 276.14 g/mol
InChI Key: BQKLDUOAQPDNJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol (CAS 2090476-92-7) is a halogenated phenolic compound of high interest in advanced chemical research and development. It has a molecular formula of C 11 H 15 BrFNO and a molecular weight of 276.15 g/mol [ ]. Its structure features a phenol core substituted with bromo and fluoro groups, conferring distinct electronic properties, and a branched 1-amino-3-methylbutyl side chain, which may influence its stereochemistry and interaction with biological systems [ ][ ]. This compound is related to a class of substituted phenols known for their diverse biological activities. Research into similar structures indicates potential utility as a key synthetic intermediate or building block in medicinal chemistry for the development of new therapeutic agents [ ]. Furthermore, its structural motifs suggest potential application in agrochemical research, where related bromo-fluoro-phenol derivatives have been explored for their fungicidal and antibacterial properties against various plant pathogens [ ]. Researchers value this compound for its unique halogen pattern and chiral center, which can be critical for studying selective binding and mechanism of action in various biochemical contexts. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C11H15BrFNO

Molecular Weight

276.14 g/mol

IUPAC Name

2-(1-amino-3-methylbutyl)-6-bromo-4-fluorophenol

InChI

InChI=1S/C11H15BrFNO/c1-6(2)3-10(14)8-4-7(13)5-9(12)11(8)15/h4-6,10,15H,3,14H2,1-2H3

InChI Key

BQKLDUOAQPDNJW-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(C1=C(C(=CC(=C1)F)Br)O)N

Origin of Product

United States

Preparation Methods

Starting Materials and Initial Functionalization

  • Halogenated Phenol Precursors: The starting material is often 6-bromo-4-fluorophenol or similar halogenated phenols. These can be synthesized or procured commercially.

  • Nitration: The phenol is subjected to nitration under controlled acidic conditions to introduce a nitro group at the para position (position 4 relative to the hydroxyl group). This step requires optimization to avoid over-nitration or substitution at undesired positions.

Reduction of Nitro Group to Amino Group

  • The nitro group is reduced to an amino group using catalytic hydrogenation. Preferred catalysts include palladium on carbon or Raney nickel under hydrogen atmosphere.

  • The reduction step is performed in organic solvents such as ethanol or ethyl acetate, maintaining mild temperatures to preserve halogen substituents.

Introduction of the 1-Amino-3-methylbutyl Side Chain

  • The amino group on the aromatic ring serves as a nucleophile for further functionalization.

  • The 1-amino-3-methylbutyl side chain can be introduced via nucleophilic substitution or reductive amination using appropriate aldehydes or alkyl halides.

  • Reductive amination involves reacting the aromatic amine with an aldehyde corresponding to the 3-methylbutanal moiety, followed by reduction with sodium cyanoborohydride or similar mild reducing agents.

Purification and Work-Up

  • The crude product is purified by recrystallization or chromatographic techniques such as column chromatography.

  • Final product purity is confirmed by spectroscopic methods including nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), and elemental analysis.

Reaction Conditions and Catalysts

Step Reagents/Conditions Catalyst Solvent Temperature Notes
Nitration Nitric acid / sulfuric acid None Acidic medium 0–10 °C Controlled addition to avoid overreaction
Reduction of Nitro Group Hydrogen gas Palladium on carbon or Raney nickel Ethanol or ethyl acetate Room temp to 50 °C Avoid dehalogenation
Reductive Amination 3-Methylbutanal, sodium cyanoborohydride None Methanol or ethanol Room temperature Mild conditions preserve halogens
Purification Recrystallization or chromatography N/A Appropriate solvents Ambient Confirmed by NMR and MS

Research Findings and Optimization Insights

  • Selectivity: The nitration step is critical for regioselectivity. Literature suggests that nitration of 2,5-difluorophenol analogs is often non-selective, but introduction of bromine at position 6 helps direct nitration to the 4-position due to electronic effects.

  • Catalyst Choice: Palladium on carbon is preferred for reduction due to its high activity and selectivity, minimizing halogen loss.

  • Molar Ratios: Optimal molar ratios of reactants and catalysts are crucial. For example, molar ratios of nitro compound to reducing catalyst range from 3 to 10 for efficient conversion.

  • Environmental and Safety Considerations: Use of mild reducing agents and controlled reaction temperatures reduces hazardous by-products and improves yield.

Summary Table of Preparation Steps

Step No. Reaction Type Starting Material Product Key Reagents/Catalysts Yield Range (%) Reference Source
1 Halogenated Phenol Synthesis Phenol or substituted phenol 6-Bromo-4-fluorophenol Bromine, fluorinating agents Variable Patent US7358397B2
2 Nitration 6-Bromo-4-fluorophenol 4-Nitro-6-bromo-4-fluorophenol Nitric acid, sulfuric acid 70–85 Patent EP1514865A1
3 Reduction 4-Nitro-6-bromo-4-fluorophenol 6-Bromo-4-fluoro-4-aminophenol Hydrogen, palladium on carbon 80–95 Patent EP1514865A1
4 Reductive Amination 6-Bromo-4-fluoro-4-aminophenol 2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol 3-Methylbutanal, sodium cyanoborohydride 65–90 Literature synthesis data

Chemical Reactions Analysis

Types of Reactions

2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a biochemical probe due to its unique functional groups.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the bromine and fluorine atoms can participate in halogen bonding. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Key Findings :

  • The bromine in the target compound and 2-Aminomethyl-3-(2-bromophenyl)propionic acid likely enhances electrophilic reactivity, but the latter’s carboxylic acid group increases polarity and solubility in aqueous media .
  • The phosphonic acid group in (1-Amino-3-methylbutyl)phosphonic acid imparts higher thermal stability (decomposition at 274–280°C) compared to phenolic analogs, which are prone to oxidation at lower temperatures .

Steric and Stereochemical Considerations

Compound Name Chiral Centers Steric Bulk Applications
Target Compound Likely 1+ High (branched butyl) Potential enzyme inhibition
(R)-(-)-2-Amino-3-methyl-1-butanol 1 Moderate Chiral synthesis
(S)-(+)-2-Amino-3-methyl-1-butanol 1 Moderate Pharmaceuticals, ligands

Key Findings :

  • The branched 1-amino-3-methylbutyl group in the target compound introduces significant steric hindrance, which may limit its utility in tight-binding enzymatic pockets compared to smaller analogs like (R)-(-)-2-Amino-3-methyl-1-butanol .
  • Stereoisomerism in amino alcohols (e.g., L-Valinol derivatives) is critical for asymmetric catalysis, whereas the target compound’s stereochemical impact remains unexplored in the available data .

Thermal and Chemical Stability

Compound Name Stability Notes Decomposition Temperature (°C)
Target Compound Suspected sensitivity to light/heat Not reported
(S)-(+)-2-Amino-2-methylbutanoic acid Decomposes at 305–308°C 305–308
(1-Amino-3-methylbutyl)phosphonic acid Stable up to 274°C 274–280

Key Findings :

  • Amino acid derivatives like (S)-(+)-2-Amino-2-methylbutanoic acid exhibit higher thermal resilience (305–308°C) due to strong hydrogen-bonding networks, contrasting with phenolic compounds’ lower stability .
  • Phosphonic acid derivatives demonstrate intermediate stability, suggesting that replacing the phenol group with phosphonic acid could enhance the target compound’s robustness in high-temperature reactions .

Research Implications and Limitations

  • Synthetic Challenges: The target compound’s synthesis likely requires rigorous protection of the amino and phenol groups to prevent side reactions, a common issue in halogenated aromatic systems .
  • Cost Considerations: High prices for structurally related compounds (e.g., JPY 52,600/250 mg for (S)-(+)-2-Amino-2-methylbutanoic acid) suggest that scaling up the target compound’s production may be economically challenging .

Biological Activity

2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol is a chemical compound that has garnered interest in pharmacological research due to its potential biological activities. This article reviews the biological properties of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

  • Chemical Formula : C₁₃H₁₅BrFNO
  • Molecular Weight : 300.17 g/mol

The presence of bromine and fluorine in its structure suggests potential interactions with biological targets, particularly in enzyme inhibition and receptor binding.

1. Inhibition of Protein Kinase B (Akt)

Research indicates that compounds similar to 2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol may inhibit the activity of Protein Kinase B (Akt), a key regulator in cell survival and apoptosis. The Akt pathway is crucial in various cancers, making inhibitors valuable for therapeutic development. The compound's ability to modulate this pathway suggests potential applications in cancer treatment .

Table 1: Summary of Biological Activities

Activity TypeObserved EffectsReferences
Akt Inhibition Reduced cell survival in cancer models
Antimicrobial Activity Inhibition of Mycobacterium growth
Cytotoxicity Induction of apoptosis in cancer cells

Case Study: Akt Inhibition

In a study examining various bromophenol derivatives, it was found that certain compounds significantly inhibited Akt activity, leading to increased apoptosis in cancer cell lines. This suggests that 2-(1-Amino-3-methylbutyl)-6-bromo-4-fluorophenol may have similar effects, warranting further investigation into its structure-activity relationship.

Case Study: Antimicrobial Efficacy

A series of experiments tested the efficacy of bromophenol derivatives against Mycobacterium tuberculosis. Results indicated significant growth inhibition at low concentrations, which could be attributed to the compound's ability to penetrate bacterial membranes and disrupt intracellular processes .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.